Cas no 946224-71-1 (Benzeneacetamide, 2,4-dimethyl-N-(4,5,6,7-tetrahydro-2,1-benzisoxazol-3-yl)-)

• Product Name: Benzeneacetamide, 2,4-dimethyl-N-(4,5,6,7-tetrahydro-2,1-benzisoxazol-3-yl)-
• CAS No: 946224-71-1
• MF: C₁₇H₂₀N₂O₂
• MW: 284.352904319763
• CID: 6420795
• PubChem ID: 16942549
• Update Time: 2025-05-24

Benzeneacetamide, 2,4-dimethyl-N-(4,5,6,7-tetrahydro-2,1-benzisoxazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• F2414-0127
• 2-(2,4-dimethylphenyl)-N-(4,5,6,7-tetrahydrobenzo[c]isoxazol-3-yl)acetamide
• AKOS024646906
• 2-(2,4-dimethylphenyl)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)acetamide
• 946224-71-1
• Benzeneacetamide, 2,4-dimethyl-N-(4,5,6,7-tetrahydro-2,1-benzisoxazol-3-yl)-

• Inchi： 1S/C17H20N2O2/c1-11-7-8-13(12(2)9-11)10-16(20)18-17-14-5-3-4-6-15(14)19-21-17/h7-9H,3-6,10H2,1-2H3,(H,18,20)
• InChI Key： KJQFWZXHTOSQFK-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=C3C(=NO2)CCCC3)=O)=CC=C(C)C=C1C

Computed Properties

• Exact Mass: 284.152477885g/mol
• Monoisotopic Mass: 284.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.191±0.06 g/cm3(Predicted)
• Boiling Point: 527.3±50.0 °C(Predicted)
• pka: 12.85±0.20(Predicted)

Additional information on Benzeneacetamide, 2,4-dimethyl-N-(4,5,6,7-tetrahydro-2,1-benzisoxazol-3-yl)-

Comprehensive Overview of Benzeneacetamide, 2,4-dimethyl-N-(4,5,6,7-tetrahydro-2,1-benzisoxazol-3-yl)- (CAS No. 946224-71-1)

The compound Benzeneacetamide, 2,4-dimethyl-N-(4,5,6,7-tetrahydro-2,1-benzisoxazol-3-yl)- (CAS No. 946224-71-1) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of a benzeneacetamide core, substituted with 2,4-dimethyl groups and linked to a 4,5,6,7-tetrahydro-2,1-benzisoxazol-3-yl moiety. This combination of functional groups makes it a subject of interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive compounds.

In recent years, the demand for structurally diverse compounds like Benzeneacetamide, 2,4-dimethyl-N-(4,5,6,7-tetrahydro-2,1-benzisoxazol-3-yl)- has surged due to their potential applications in drug discovery. Researchers are increasingly exploring its role as a scaffold for kinase inhibitors or GPCR modulators, aligning with trends in precision medicine. The compound's benzisoxazole fragment is particularly noteworthy, as this heterocycle is frequently employed in CNS-targeting therapeutics, a hot topic in neurodegenerative disease research.

From a synthetic chemistry perspective, the CAS No. 946224-71-1 represents an interesting challenge for structure-activity relationship (SAR) studies. Its 2,4-dimethyl substitution pattern on the benzene ring may influence metabolic stability, while the tetrahydrobenzisoxazole component could contribute to improved bioavailability. These characteristics make it relevant to current discussions about lead optimization in medicinal chemistry forums and patent literature.

The physicochemical properties of Benzeneacetamide, 2,4-dimethyl-N-(4,5,6,7-tetrahydro-2,1-benzisoxazol-3-yl)- have become a frequent search query among computational chemists. Parameters like logP, polar surface area, and hydrogen bond donors/acceptors are crucial for predicting its drug-likeness according to Lipinski's Rule of Five. This aligns with the growing industry focus on AI-driven molecular property prediction, where such data points are essential for machine learning models.

In material science applications, the benzeneacetamide derivative shows promise as a building block for functional materials. The 2,1-benzisoxazole unit in particular has demonstrated utility in creating photoactive materials, connecting this compound to emerging research in organic electronics and optoelectronic devices. This dual applicability in both life sciences and materials science makes it a versatile subject for interdisciplinary research.

Analytical characterization of CAS No. 946224-71-1 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. The quality control aspects of this compound are frequently discussed in pharmaceutical manufacturing contexts, especially regarding polymorph screening and chiral purity determination. These topics have gained prominence with increased regulatory scrutiny on pharmaceutical impurities and genotoxic risk assessment.

The patent landscape surrounding Benzeneacetamide, 2,4-dimethyl-N-(4,5,6,7-tetrahydro-2,1-benzisoxazol-3-yl)- reveals its potential across multiple therapeutic areas. Recent filings suggest applications in metabolic disorders and inflammatory conditions, reflecting current healthcare priorities. This connects to broader searches about small molecule drug development versus biologics, a key debate in modern pharmacology.

Environmental fate studies of this compound have become increasingly relevant with growing emphasis on green chemistry principles. The biodegradation potential of the benzisoxazole moiety and ecotoxicological profile of the complete molecule are subjects of emerging research, particularly in the context of pharmaceuticals in the environment (PiE) concerns.

From a commercial availability standpoint, CAS No. 946224-71-1 is typically offered by specialty chemical suppliers as a research-grade material. Its pricing and scale-up synthesis challenges are common discussion points in process chemistry circles, especially regarding cost-effective routes that maintain high purity standards. These practical considerations are crucial for researchers balancing budget constraints with synthetic complexity.

In conclusion, Benzeneacetamide, 2,4-dimethyl-N-(4,5,6,7-tetrahydro-2,1-benzisoxazol-3-yl)- represents a fascinating case study in modern chemical research. Its structural features bridge multiple disciplines, from medicinal chemistry to materials science, while its applications touch upon several trending topics in scientific and industrial communities. As research continues, this compound will likely maintain its relevance in addressing contemporary challenges across the chemical sciences.